Cas no 18587-81-0 (Propane,2,2'-[methylenebis(oxy)]bis[1,3-dichloro- (9CI))

Propane,2,2'-[methylenebis(oxy)]bis[1,3-dichloro- (9CI) structure

18587-81-0 structure

Product Name:Propane,2,2'-[methylenebis(oxy)]bis[1,3-dichloro- (9CI)

CAS No:18587-81-0

Molecular Formula:C₇H₁₂Cl₄O₂

Molecular Weight:269.980978965759

CID:136529

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Propane,2,2'-[methylenebis(oxy)]bis[1,3-dichloro- (9CI) Properties

Names and Identifiers

- Propane,2,2'-[methylenebis(oxy)]bis[1,3-dichloro- (9CI)
- bis-(β,β'-dichloro-isopropoxy)-methane
- Propane, 2,2'-[methylenebis(oxy)]bis[1,3-dichloro-
- InChIKey： QGFCSTZYAPREMX-UHFFFAOYSA-N
- Inchi： 1S/C7H12Cl4O2/c8-1-6(2-9)12-5-13-7(3-10)4-11/h6-7H,1-5H2
- SMILES： C(OC(CCl)CCl)OC(CCl)CCl

Computed Properties

Exact Mass: 269.956
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 8
Monoisotopic Mass: 267.959
Heavy Atom Count: 13
Complexity: 94.7
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 18.5A^2

Propane,2,2'-[methylenebis(oxy)]bis[1,3-dichloro- (9CI) Related Literature

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6. In silico prediction of hERG potassium channel blockage by chemical category approaches†

Chen Zhang,Yuan Zhou,Shikai Gu,Zengrui Wu,Wenjie Wu,Changming Liu,Kaidong Wang,Guixia Liu,Weihua Li,Philip W. Lee,Yun Tang Toxicol. Res., 2016,5, 570-582
7. A multicomponent macrocyclization strategy to natural product-like cyclic lipopeptides: synthesis and anticancer evaluation of surfactin and mycosubtilin analogues†

Annegret Laub,Goran N. Kaluđerović,Ali N. Hmedat,Anselmo J. Otero-González,Ludger A. Wessjohann Org. Biomol. Chem., 2017,15, 3628-3637
8. Cyclam-based dendrimers as ligands for lanthanide ions†

Christophe Saudan,Paola Ceroni,Veronica Vicinelli,Mauro Maestri,Vincenzo Balzani,Marius Gorka,Sang-Kyu Lee,Jeroen van Heyst,Fritz Vögtle Dalton Trans., 2004, 1597-1600
9. The single-crystal Raman spectrum of rhombic sulphur

J. Chem. Soc. A, 1969, 116-118
10. The thermal expansion properties of halogen bond containing 1,4 dioxane halogen complexes†

W. G. Marshall,R. H. Jones CrystEngComm, 2019,21, 5269-5277

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